Cas no 2137624-76-9 (2-Thiazolecarbonitrile, 4-methyl-5-(1-methyl-1H-imidazol-5-yl)-)

• Product Name: 2-Thiazolecarbonitrile, 4-methyl-5-(1-methyl-1H-imidazol-5-yl)-
• CAS No: 2137624-76-9
• MF: C₉H₈N₄S
• MW: 204.251619338989
• CID: 5277824
• Update Time: 2025-06-25

2-Thiazolecarbonitrile, 4-methyl-5-(1-methyl-1H-imidazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolecarbonitrile, 4-methyl-5-(1-methyl-1H-imidazol-5-yl)-

• Inchi： 1S/C9H8N4S/c1-6-9(14-8(3-10)12-6)7-4-11-5-13(7)2/h4-5H,1-2H3
• InChI Key： KGPGLTNGGKJDBU-UHFFFAOYSA-N
• SMILES： S1C(C2N(C)C=NC=2)=C(C)N=C1C#N

Additional information on 2-Thiazolecarbonitrile, 4-methyl-5-(1-methyl-1H-imidazol-5-yl)-

Introduction to 2-Thiazolecarbonitrile, 4-methyl-5-(1-methyl-1H-imidazol-5-yl) (CAS No. 2137624-76-9)

The compound 2-Thiazolecarbonitrile, 4-methyl-5-(1-methyl-1H-imidazol-5-yl), identified by its CAS number 2137624-76-9, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound combines the structural features of thiazole and imidazole moieties, which are well-documented for their diverse biological activities. The presence of a cyano group and a methyl substituent at the 4-position of the thiazole ring, coupled with a 1-methyl-1H-imidazol-5-yl group at the 5-position, endows this molecule with unique chemical and pharmacological properties that have garnered considerable attention from researchers worldwide.

In recent years, there has been a growing interest in developing novel therapeutic agents based on thiazole and imidazole derivatives due to their proven efficacy in various pharmacological applications. Thiazole derivatives, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The structural motif of thiazole is characterized by a sulfur atom bonded to two carbon atoms in a five-membered ring, which contributes to its stability and reactivity. The incorporation of additional functional groups can further modulate its biological activity, making it a versatile scaffold for drug design.

The cyano group (-CN) attached to the thiazole ring introduces polarity and potential hydrogen bonding capabilities, which can enhance the compound's solubility and binding affinity to biological targets. This feature is particularly important in drug development, as poor solubility often limits the bioavailability and therapeutic efficacy of a compound. Additionally, the methyl group (-CH₃) at the 4-position of the thiazole ring can influence electronic distribution and steric hindrance around the ring system, thereby affecting its interaction with biological receptors.

One of the most compelling aspects of 2-Thiazolecarbonitrile, 4-methyl-5-(1-methyl-1H-imidazol-5-yl) is its potential as an intermediate in the synthesis of more complex pharmacophores. The 1-methyl-1H-imidazol-5-yl substituent at the 5-position of the thiazole ring adds another layer of complexity to the molecule. Imidazole derivatives are known for their role in various biological processes, including enzyme inhibition and receptor binding. The presence of this moiety suggests that the compound may exhibit inhibitory effects on certain enzymes or interact with specific receptors involved in disease pathways.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. A notable example is the use of thiazole derivatives in anticancer therapy. Researchers have demonstrated that certain thiazole-based compounds can induce apoptosis in cancer cells by disrupting key cellular signaling pathways. The structural features of 2-Thiazolecarbonitrile, 4-methyl-5-(1-methyl-1H-imidazol-5-yl) align well with these findings, suggesting that it may possess similar anticancer properties. Further investigation into its mechanism of action could uncover new therapeutic strategies for treating various forms of cancer.

The synthesis of 2-Thiazolecarbonitrile, 4-methyl-5-(1-methyl-1H-imidazol-5-yl) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of functional groups such as the cyano group and the imidazole moiety necessitates careful selection of reagents and catalysts to avoid unwanted side reactions. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the synthesis process and improve efficiency.

In addition to its potential therapeutic applications, this compound has shown promise in material science research. Heterocyclic compounds like thiazoles and imidazoles are often used as building blocks in designing advanced materials due to their ability to form stable frameworks with unique electronic properties. The electronic structure of 2-Thiazolecarbonitrile, 4-methyl-5-(1-methyl-1H-imidazol-5-yl) could make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The pharmacokinetic properties of this compound are also an area of active research. Understanding how a drug is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic efficacy. Preliminary studies suggest that the structural features of thiazolecarbonitrile derivatives may influence their metabolic stability and bioavailability. Further research is needed to elucidate these properties fully and to identify potential metabolic pathways that could lead to drug degradation or activation.

One particularly intriguing aspect of this compound is its potential role as a scaffold for developing kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in numerous diseases, particularly cancer. Researchers have designed various kinase inhibitors based on heterocyclic structures like thiazoles and imidazoles due to their ability to bind tightly to kinase active sites. The unique combination of functional groups in 2-Thiazolecarbonitrile, 4-methyl-5-(1-methyl-1H-imidazol-5-yl) makes it an attractive candidate for further exploration as a kinase inhibitor.

The development of new antiviral agents has also been accelerated by advancements in heterocyclic chemistry. Viruses rely on host cellular machinery for replication, making them susceptible to drugs that target specific viral enzymes or proteins. Thiazole derivatives have been investigated for their antiviral properties due to their ability to interfere with viral replication cycles. The structural complexity of 2-Thiazolecarbonitrile, 4-methyl-5-(1-methyl-1H-imidazol-5-y) suggests that it may exhibit broad-spectrum antiviral activity against various pathogens.

In conclusion,2-Thiazolecarbonitrile, 4-methyl, and 5-(1-methyl)-imidazol features make it a promising candidate for further research in pharmaceutical chemistry and medicinal biology. Its unique structural composition offers potential applications across multiple therapeutic areas, including oncology, neurology, infectious diseases, and material science.* Future studies should focus on elucidating its mechanism(s)of action,* optimizing synthetic routes,*and evaluating its pharmacokinetic profile.* As our understanding*of*biological systems*continues*to evolve,*compounds*like*this*will play an increasingly important role*in developing next-generation therapeutics.*